2-Formyl-3,17β-O-bis(methoxymethyl)estradiol
2-Formyl-3,17β-O-bis(methoxymethyl)estradiol
Brand Name:
Vulcanchem
CAS No.:
123715-80-0
VCID:
VC0015537
InChI:
InChI=1S/C23H32O5/c1-23-9-8-17-18(20(23)6-7-22(23)28-14-26-3)5-4-15-11-21(27-13-25-2)16(12-24)10-19(15)17/h10-12,17-18,20,22H,4-9,13-14H2,1-3H3/t17-,18+,20-,22-,23-/m0/s1
SMILES:
CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC
Molecular Formula:
C23H32O5
Molecular Weight:
388.5 g/mol
2-Formyl-3,17β-O-bis(methoxymethyl)estradiol
CAS No.: 123715-80-0
Reference Standards
VCID: VC0015537
Molecular Formula: C23H32O5
Molecular Weight: 388.5 g/mol
| CAS No. | 123715-80-0 |
|---|---|
| Product Name | 2-Formyl-3,17β-O-bis(methoxymethyl)estradiol |
| Molecular Formula | C23H32O5 |
| Molecular Weight | 388.5 g/mol |
| IUPAC Name | (8R,9S,13S,14S,17S)-3,17-bis(methoxymethoxy)-13-methyl-6,7,8,9,11,12,14,15,16,17-decahydrocyclopenta[a]phenanthrene-2-carbaldehyde |
| Standard InChI | InChI=1S/C23H32O5/c1-23-9-8-17-18(20(23)6-7-22(23)28-14-26-3)5-4-15-11-21(27-13-25-2)16(12-24)10-19(15)17/h10-12,17-18,20,22H,4-9,13-14H2,1-3H3/t17-,18+,20-,22-,23-/m0/s1 |
| Standard InChIKey | PGRCGHQMTWFDPC-PAHONEIHSA-N |
| Isomeric SMILES | C[C@]12CC[C@H]3[C@H]([C@@H]1CC[C@@H]2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC |
| SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC |
| Canonical SMILES | CC12CCC3C(C1CCC2OCOC)CCC4=CC(=C(C=C34)C=O)OCOC |
| Synonyms | (17β)-3,17-Bis(methoxymethoxy)estra-1,3,5(10)-triene-2-carboxaldehyde; |
| PubChem Compound | 10971128 |
| Last Modified | Nov 11 2021 |
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